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Compound of Interest

Compound Name: 1,1,2,2-Tetrabromoethane

Cat. No.: B165195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of laboratory and industrial processes requiring the separation of materials based

on density, 1,1,2,2-Tetrabromoethane (TBE) has historically been a prominent choice. Its high

density makes it an effective medium for the separation of minerals, ores, and other materials.

However, the landscape of heavy liquids is evolving, with a growing emphasis on safety and

environmental considerations. This guide provides an objective comparison of TBE with other

common heavy liquids, supported by quantitative data and experimental protocols to aid in the

selection of the most appropriate medium for your research and development needs.

Performance Comparison of Heavy Liquids
The selection of a heavy liquid is a critical step in various experimental workflows, including

mineral separation and density gradient centrifugation. The ideal liquid should possess a

suitable density for the intended separation, low viscosity for efficient particle settling, and a

favorable safety profile. The following table summarizes the key properties of 1,1,2,2-
Tetrabromoethane and its common alternatives.
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Property

1,1,2,2-
Tetrabromo
ethane
(TBE)

Bromoform
Diiodometh
ane

Sodium
Polytungsta
te (SPT)

LST Heavy
Liquid™

Chemical

Formula
C₂H₂Br₄ CHBr₃ CH₂I₂

Na₆[H₂W₁₂O₄

₀]

Li₆[H₂W₁₂O₄₀]

in H₂O

Density (g/mL

at 25°C)
2.96[1] 2.89[2][3] 3.31[3][4] Up to 3.1

Up to 2.95

(can reach

3.6 at

elevated

temperatures

)[4]

Viscosity (cP

at 25°C)
9[2][3][4] 1.8[2][3][4] 2.6[3][4]

>20 at 2.85

g/mL[2]

10 at 2.85

g/mL[2]

Vapor

Pressure

(mm Hg at

25°C)

0.02[2][3][4] 5.9[2][3][4] 1.2[3][4] Non-volatile Non-volatile

Toxicity (Oral

LD₅₀, rat)

1200

mg/kg[5]
933 mg/kg[6]

No data

found

1715

mg/kg[7][8]

Low

toxicity[9]

Key

Advantages

High density,

wide liquid

range, low

vapor

pressure

compared to

bromoform.

[10]

Lower

viscosity than

TBE.[2][3][4]

Higher

density than

TBE and

bromoform.

Non-toxic,

non-volatile,

environmenta

lly safer.[7]

[11][12]

Low toxicity,

low viscosity,

high thermal

stability,

recyclable.[2]

[4][9]
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Key

Disadvantage

s

Toxic,

potential

carcinogen,

requires

handling in a

fume hood.[3]

[4]

Toxic,

potential

carcinogen,

higher vapor

pressure

leading to

greater

inhalation

risk.[3][4]

Moderately

toxic.[3][4]

High viscosity

at higher

densities,

lower thermal

stability than

LST.[2][3][4]

More

expensive

than organic

heavy liquids.

Advantages of 1,1,2,2-Tetrabromoethane
Despite the significant toxicity concerns, TBE possesses certain advantages that have

contributed to its historical use:

High Density: With a density of approximately 2.96 g/mL, TBE is effective for separating a

wide range of minerals from their lighter gangue materials.[1]

Low Vapor Pressure: Compared to bromoform, TBE has a significantly lower vapor pressure,

which reduces the risk of inhalation exposure, although it is still considered hazardous and

requires proper ventilation.[2][3][4]

Wider Liquid Range: TBE has a broader temperature range in its liquid state compared to

some alternatives, offering more flexibility in experimental conditions.[10]

However, it is crucial to weigh these advantages against the substantial health and safety risks

associated with its use. TBE is poisonous by inhalation or ingestion and is a moderate skin

irritant.[3][4] There is also evidence that it is a potential carcinogen.[3][4]

Experimental Protocol: Mineral Separation Using
Heavy Liquids
The following is a general protocol for the separation of minerals using a heavy liquid like

1,1,2,2-Tetrabromoethane. This procedure should be performed in a well-ventilated fume

hood with appropriate personal protective equipment (PPE), including gloves and safety

goggles.
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Materials:

Crushed and sieved mineral sample

Heavy liquid (e.g., 1,1,2,2-Tetrabromoethane)

Separatory funnel

Ring stand and clamp

Beakers

Filter paper

Wash bottle with an appropriate solvent (e.g., acetone for TBE)

Drying oven

Procedure:

Sample Preparation: Ensure the mineral sample is clean, dry, and sieved to a uniform

particle size to facilitate efficient separation.

Setup: Mount the separatory funnel securely on the ring stand. Place a beaker with filter

paper underneath the funnel to collect the "sink" fraction.

Adding the Heavy Liquid: Carefully pour the heavy liquid into the separatory funnel until it is

about two-thirds full.

Introducing the Sample: Slowly add the prepared mineral sample to the heavy liquid in the

separatory funnel.

Agitation and Settling: Gently stir the mixture to ensure all particles are wetted by the liquid.

Allow the mixture to stand undisturbed for a period to allow the minerals to separate based

on their density. Lighter minerals will float, while denser minerals will sink to the bottom. The

settling time will depend on the particle size and the viscosity of the heavy liquid.
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Separating the "Sink" Fraction: Carefully open the stopcock of the separatory funnel to drain

the sunken heavy minerals onto the filter paper. Close the stopcock before the floating

minerals reach the bottom.

Separating the "Float" Fraction: Place a new beaker with filter paper under the funnel and

drain the remaining liquid and the floating light minerals.

Washing and Drying: Wash both the "sink" and "float" fractions with an appropriate solvent to

remove any residual heavy liquid. Dry the separated mineral fractions in an oven at a

suitable temperature.

Heavy Liquid Recovery: The used heavy liquid can be filtered and stored for reuse. For

tungsten-based solutions, dilution with water followed by boiling to reconcentrate is a

common recycling method.[9]

Visualization of the Heavy Liquid Selection Process
The choice of a heavy liquid is a multi-faceted decision that involves balancing performance

requirements with safety and environmental considerations. The following diagram illustrates a

logical workflow for selecting the most appropriate heavy liquid for a given application.
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Start: Need for Density-Based Separation

Define Required Density Range

Consider Viscosity Requirements
(Affects Separation Time)

Assess Toxicity and Safety Constraints

Evaluate Recycling and Disposal Options

Select Appropriate Heavy Liquid

1,1,2,2-Tetrabromoethane (TBE)

High Density, Low Vapor Pressure
(High Toxicity)

Bromoform

Low Viscosity
(High Toxicity & Vapor Pressure)

Diiodomethane

Very High Density
(Moderate Toxicity)

Sodium Polytungstate (SPT)

Low Toxicity
(High Viscosity)

LST Heavy Liquid

Low Toxicity & Viscosity
(Good Thermal Stability)

Click to download full resolution via product page

Caption: Workflow for selecting a heavy liquid.

Conclusion
While 1,1,2,2-Tetrabromoethane offers the advantage of high density for certain separation

applications, its significant toxicity is a major drawback. The development of safer, low-toxicity
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alternatives like Sodium Polytungstate and LST Heavy Liquid™ provides researchers with

viable options that minimize health and environmental risks. For applications where high

density is paramount and the risks can be meticulously managed, TBE and other organic heavy

liquids may still have a role. However, for most laboratory applications, the trend is shifting

towards the adoption of safer, aqueous-based heavy liquids. This guide provides the necessary

data and protocols to make an informed decision based on the specific requirements of your

experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. saimm.org.za [saimm.org.za]

2. LST Heavy Liquids [heavyliquids.com]

3. chem.com.au [chem.com.au]

4. chem.com.au [chem.com.au]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. fishersci.com [fishersci.com]

7. heavy-liquid.com [heavy-liquid.com]

8. physics.purdue.edu [physics.purdue.edu]

9. chem.com.au [chem.com.au]

10. electrochem-technologies.com [electrochem-technologies.com]

11. geoliquids.com [geoliquids.com]

12. static.ngu.no [static.ngu.no]

To cite this document: BenchChem. [1,1,2,2-Tetrabromoethane: A Comparative Guide for
Heavy Liquid Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165195#advantages-of-1-1-2-2-tetrabromoethane-
over-other-heavy-liquids]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b165195?utm_src=pdf-custom-synthesis
http://saimm.org.za/Conferences/HMC2007/021-30_Koroznikova.pdf
https://heavyliquids.com/technical_data.html
https://www.chem.com.au/comparison.html
https://www.chem.com.au/heavy_liquid.html
https://pim-resources.coleparmer.com/sds/00057.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25659.pdf
https://www.heavy-liquid.com/wp-content/uploads/2017/12/tc-tungsten-compounds-brochure_en.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/sodium%20polytungstate%20%20-%20GEOLiquids.pdf
https://www.chem.com.au/assets/files/LST_Brochure.pdf
https://www.electrochem-technologies.com/PDFs/Flyer_Monograph_ISBN_978-1-7775769-7-4.pdf
https://geoliquids.com/wp-content/uploads/2014/03/MSDS-Sodium-Polytungstate.pdf
https://static.ngu.no/Hms/Geoliqiuds_sp.pdf
https://www.benchchem.com/product/b165195#advantages-of-1-1-2-2-tetrabromoethane-over-other-heavy-liquids
https://www.benchchem.com/product/b165195#advantages-of-1-1-2-2-tetrabromoethane-over-other-heavy-liquids
https://www.benchchem.com/product/b165195#advantages-of-1-1-2-2-tetrabromoethane-over-other-heavy-liquids
https://www.benchchem.com/product/b165195#advantages-of-1-1-2-2-tetrabromoethane-over-other-heavy-liquids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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